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Compound of Interest

Compound Name: 5-Nitroisoquinoline

Cat. No.: B018046 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 5-Nitroisoquinoline, a key

chemical intermediate for researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, synthesis, and significant roles in various biological

activities, supported by experimental protocols and pathway diagrams.

Core Chemical Identifiers and Properties
5-Nitroisoquinoline is a well-characterized aromatic heterocyclic compound. Below is a

summary of its key identifiers and physicochemical properties.

Property Value Reference

CAS Number 607-32-9 [1]

Molecular Weight 174.16 g/mol [1][2][3]

Molecular Formula C₉H₆N₂O₂ [2]

Melting Point 106-115 °C [2]

Appearance
Light yellow to amber to dark

green crystalline powder
[2]
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Synthesis of Isoquinoline Derivatives
The synthesis of substituted isoquinolines is a fundamental process in medicinal chemistry.

While a direct protocol for 5-Nitroisoquinoline is not detailed here, a representative one-pot

procedure for a related compound, 5-bromo-8-nitroisoquinoline, illustrates a common synthetic

strategy involving the isoquinoline core.

Experimental Protocol: Synthesis of 5-Bromo-8-nitroisoquinoline[4]

Reaction Setup: A 1-liter, three-necked, round-bottomed flask is equipped with an internal

thermometer, a mechanical stirrer, and an addition funnel with a nitrogen inlet.

Initial Cooling: Concentrated sulfuric acid (96%, 340 mL) is added to the flask and cooled to

0°C.

Addition of Isoquinoline: Isoquinoline (40 mL, 44.0 g, 330 mmol) is slowly added from the

addition funnel to the stirred acid, ensuring the internal temperature remains below 30°C.

Temperature Control: Careful temperature management is crucial to minimize the formation

of the 8-bromoisoquinoline byproduct.

Product Isolation: The desired 5-bromo-8-nitroisoquinoline can be isolated with high purity

(>99%) through column chromatography on silica gel, followed by recrystallization.

This method is scalable from gram to kilogram quantities, highlighting its utility in larger-scale

production.

Biological Significance and Applications in Drug
Discovery
5-Nitroisoquinoline serves as a versatile building block in the synthesis of various biologically

active molecules.[2] Its derivatives have been investigated for several therapeutic applications,

primarily in oncology.

Anticancer and Antimicrobial Activities
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Nitroisoquinoline derivatives have demonstrated significant potential as anticancer and

antimicrobial agents. The position of the nitro group on the isoquinoline scaffold is a critical

factor in determining the biological potency and selectivity of these compounds.[3] Studies

have shown that these compounds can exhibit cytotoxicity against various cancer cell lines.[3]

Enzyme Inhibition and Signaling Pathways
A key mechanism of action for the anticancer effects of nitroaromatic compounds is the

inhibition of enzymes crucial for cell proliferation and survival, such as protein kinases.[3] While

the specific signaling pathways for 5-Nitroisoquinoline are a subject of ongoing research,

related nitro-substituted quinolines and isoquinolines have been shown to inhibit signaling

pathways like EGFR/VEGFR-2.[3]

Furthermore, the related compound 5-aminoisoquinoline is a known inhibitor of Poly (ADP-

ribose) polymerase 1 (PARP-1), an enzyme involved in DNA repair. PARP inhibitors are a class

of targeted cancer therapies.

The biological activity of nitroaromatic compounds like 5-Nitroisoquinoline is also associated

with their capacity to generate reactive oxygen species (ROS) and nitric oxide (NO), a vital

signaling molecule. The nitro group can be a source of NO, which plays a role in numerous

physiological and pathological processes.[5]

Below is a diagram illustrating a general workflow for evaluating the in-vitro anticancer activity

of compounds such as 5-Nitroisoquinoline derivatives.
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Experimental Workflow: In-Vitro Anticancer Activity
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Click to download full resolution via product page

Caption: A typical experimental workflow for assessing the in-vitro anticancer activity of test

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b018046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram depicts a simplified, hypothetical signaling pathway that could be

targeted by kinase inhibitors derived from the isoquinoline scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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